molecular formula C12H12N2O6 B8323222 Methyl 4-(morpholin-3-on-4-yl)-3-nitro-benzoate

Methyl 4-(morpholin-3-on-4-yl)-3-nitro-benzoate

Cat. No.: B8323222
M. Wt: 280.23 g/mol
InChI Key: FPPYTZQOSZTPSM-UHFFFAOYSA-N
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Description

Methyl 4-(morpholin-3-on-4-yl)-3-nitro-benzoate is a useful research compound. Its molecular formula is C12H12N2O6 and its molecular weight is 280.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O6

Molecular Weight

280.23 g/mol

IUPAC Name

methyl 3-nitro-4-(3-oxomorpholin-4-yl)benzoate

InChI

InChI=1S/C12H12N2O6/c1-19-12(16)8-2-3-9(10(6-8)14(17)18)13-4-5-20-7-11(13)15/h2-3,6H,4-5,7H2,1H3

InChI Key

FPPYTZQOSZTPSM-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)N2CCOCC2=O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1.00 g (3.85 mmol) methyl 4-bromo-3-nitro-benzoate are dissolved in 6 ml dioxane with 389 mg (3.85 mmol) morpholin-3-one under a nitrogen atmosphere and 36.6 mg (40 μmol) tris-(dibenzylideneacetone)-dipalladium(0), 67.1 mg (116 μmol) xantphos and 1.75 g (5.38 mmol) caesium carbonate are added. Under a nitrogen atmosphere and with stirring, the reaction mixture is heated to 95° C. for 16 hours. Then it is filtered, the solution is evaporated down i. vac. and evaporated with ether. The residue is further reacted without any more purification. Yield: 1.31 g (quantitative)
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
389 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
[Compound]
Name
tris-(dibenzylideneacetone) dipalladium(0)
Quantity
36.6 mg
Type
reactant
Reaction Step Two
Quantity
67.1 mg
Type
reactant
Reaction Step Two
Name
caesium carbonate
Quantity
1.75 g
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

1.00 g (3.85 mmol) methyl 4-bromo-3-nitro-benzoate are dissolved in 6 ml dioxane with 389 mg (3.85 mmol) morpholin-3-one under a nitrogen atmosphere and 36.6 mg (40 μmol) tris-(dibenzylideneacetone)-dipalladium (0), 67.1 mg (116 μmol) xantphos and 1.75 g (5.38 mmol) caesium carbonate are added. Under a nitrogen atmosphere and with stirring, the reaction mixture is heated to 95° C. for 16 hours. Then it is filtered, the solution is evaporated down i. vac. and evaporated with ether. The residue is further reacted without any more purification. Yield: 1.31 g (quantitative)
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
389 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
67.1 mg
Type
reactant
Reaction Step Two
Name
caesium carbonate
Quantity
1.75 g
Type
reactant
Reaction Step Two
Quantity
36.6 mg
Type
catalyst
Reaction Step Two

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